Cas no 1806894-23-4 (Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate
• CAS No: 1806894-23-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4868034
• Update Time: 2025-06-13

Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)7-5(8(12)13)4-6(11)9(14-7)16-2/h4,8H,3H2,1-2H3
• InChI Key： TZECYKXEHNJDCT-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(=O)OCC)C(C(F)F)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS No. 1806894-23-4)

Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate (CAS No. 1806894-23-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a chloro substituent and an ethyl carboxylate moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS 1806894-23-4 for its role in developing novel heterocyclic compounds, which are pivotal in designing next-generation therapeutics. The compound's difluoromethyl group is a key feature, as fluorine incorporation often improves lipophilicity and membrane permeability—critical factors in drug efficacy.

From an agrochemical perspective, Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate is explored for its potential as a pesticide intermediate. Its structural attributes align with the growing trend of eco-friendly crop protection agents, which aim to reduce environmental impact while maintaining high efficacy. The methoxy and chloro groups contribute to selective herbicidal or fungicidal activity, addressing modern agricultural challenges such as resistance management.

Synthetic routes to CAS 1806894-23-4 often involve multi-step processes, including halogenation, esterification, and fluorination. Optimizing these methods is a hot topic in organic chemistry forums, with researchers sharing insights on yield improvement and greener alternatives. The compound's purity and stability are also frequently discussed, as they directly impact its performance in downstream applications.

For those sourcing Ethyl 3-chloro-5-(difluoromethyl)-2-methoxypyridine-6-carboxylate, quality control is paramount. Analytical techniques like HPLC and NMR are essential to verify its identity and assess impurities. Suppliers emphasizing GMP compliance and batch-to-batch consistency are preferred by industries requiring high-precision intermediates.

In summary, CAS No. 1806894-23-4 represents a cutting-edge building block in medicinal and agricultural chemistry. Its relevance to fluorine chemistry and sustainable agrochemicals positions it as a compound of enduring interest. As research progresses, its applications are likely to expand, further solidifying its role in innovation-driven sectors.